Cas no 1806901-19-8 (3-Chloro-5-(difluoromethyl)-4-methoxypyridine-2-sulfonamide)

• Product Name: 3-Chloro-5-(difluoromethyl)-4-methoxypyridine-2-sulfonamide
• CAS No: 1806901-19-8
• MF: C₇H₇ClF₂N₂O₃S
• MW: 272.656886339188
• CID: 4872278
• Update Time: 2025-11-01

3-Chloro-5-(difluoromethyl)-4-methoxypyridine-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-5-(difluoromethyl)-4-methoxypyridine-2-sulfonamide

• Inchi： 1S/C7H7ClF2N2O3S/c1-15-5-3(6(9)10)2-12-7(4(5)8)16(11,13)14/h2,6H,1H3,(H2,11,13,14)
• InChI Key： QWWNVNBEFLRMAI-UHFFFAOYSA-N
• SMILES： ClC1=C(C(C(F)F)=CN=C1S(N)(=O)=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 335
• XLogP3: 1
• Topological Polar Surface Area: 90.7

Additional information on 3-Chloro-5-(difluoromethyl)-4-methoxypyridine-2-sulfonamide

Introduction to 3-Chloro-5-(difluoromethyl)-4-methoxypyridine-2-sulfonamide (CAS No. 1806901-19-8)

3-Chloro-5-(difluoromethyl)-4-methoxypyridine-2-sulfonamide is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its Chemical Abstracts Service (CAS) number 1806901-19-8, belongs to a class of pyridine derivatives that are widely studied for their potential biological activities. The structural features of this molecule, including the presence of a chloro group, a difluoromethyl substituent, and a methoxy group, contribute to its unique chemical properties and make it a valuable scaffold for drug discovery and development.

The significance of 3-Chloro-5-(difluoromethyl)-4-methoxypyridine-2-sulfonamide lies in its versatility as a building block in synthetic chemistry. The pyridine core is a common motif in many bioactive molecules, and modifications to this core can lead to compounds with enhanced pharmacological properties. The chloro and methoxy groups introduce electrophilic centers that can be further functionalized, while the difluoromethyl group is known to improve metabolic stability and binding affinity in drug candidates. These features make this compound particularly interesting for the design of novel therapeutic agents.

In recent years, there has been a growing interest in pyridine sulfonamides due to their demonstrated efficacy in various therapeutic areas. 3-Chloro-5-(difluoromethyl)-4-methoxypyridine-2-sulfonamide represents an advanced derivative that combines multiple pharmacophoric elements into a single molecular framework. This compound has been explored in several preclinical studies as a potential lead for the development of drugs targeting inflammatory diseases, infectious disorders, and cancer. The sulfonamide moiety, in particular, is known for its ability to interact with biological targets such as enzymes and receptors, making it a key feature in medicinal chemistry.

One of the most compelling aspects of 3-Chloro-5-(difluoromethyl)-4-methoxypyridine-2-sulfonamide is its potential to serve as a precursor for more complex molecules through further chemical modifications. Researchers have utilized this compound to synthesize analogs with tailored properties by introducing additional functional groups or altering the substitution pattern on the pyridine ring. Such structural diversification is crucial for optimizing drug candidates and improving their pharmacokinetic profiles. The ability to modify this scaffold while retaining its core bioactivity makes it an invaluable tool in the pharmaceutical industry.

The synthesis of 3-Chloro-5-(difluoromethyl)-4-methoxypyridine-2-sulfonamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the preparation of the pyridine core, followed by functionalization with chloro, methoxy, and difluoromethyl groups in sequence. The introduction of the sulfonamide group is usually achieved through nucleophilic substitution or condensation reactions. Advanced synthetic techniques such as cross-coupling reactions and palladium catalysis may be employed to achieve regioselective modifications on the pyridine ring.

Recent advancements in computational chemistry have further enhanced the study of 3-Chloro-5-(difluoromethyl)-4-methoxypyridine-2-sulfonamide by enabling virtual screening and molecular docking studies. These computational methods allow researchers to predict the binding interactions between this compound and biological targets with high accuracy. Such simulations have been instrumental in identifying potential drug candidates and optimizing their structures before experimental validation. The integration of computational tools with traditional synthetic approaches has significantly accelerated the drug discovery process.

The biological activity of 3-Chloro-5-(difluoromethyl)-4-methoxypyridine-2-sulfonamide has been evaluated in various cell-based assays and animal models. Preliminary results suggest that this compound exhibits promising effects on enzymes involved in inflammatory pathways, making it a candidate for treating conditions such as rheumatoid arthritis and inflammatory bowel disease. Additionally, its interaction with bacterial enzymes has been investigated, highlighting its potential as an antimicrobial agent. These findings underscore the importance of this compound in developing novel therapeutic strategies.

In conclusion, 3-Chloro-5-(difluoromethyl)-4-methoxypyridine-2-sulfonamide (CAS No. 1806901-19-8) is a versatile and highly interesting compound with significant potential in pharmaceutical research. Its unique structural features and demonstrated biological activity make it a valuable asset for drug discovery programs targeting diverse diseases. As research continues to uncover new applications for this molecule, it is likely to play an increasingly important role in the development of next-generation therapeutics.